Cas no 80096-47-5 (2-amino-1-(2-methoxyphenyl)propan-1-one)

2-Amino-1-(2-methoxyphenyl)propan-1-one is a synthetic organic compound featuring a methoxy-substituted phenyl ring attached to a propanone backbone with an amino functional group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The methoxy group enhances solubility and influences electronic properties, while the amino-ketone moiety offers versatility for further functionalization, such as reductive amination or condensation reactions. Its well-defined molecular architecture ensures consistent performance in research applications, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactive nature, requiring proper storage and handling protocols to maintain stability.
2-amino-1-(2-methoxyphenyl)propan-1-one structure
80096-47-5 structure
Product Name:2-amino-1-(2-methoxyphenyl)propan-1-one
CAS No:80096-47-5
MF:C10H13NO2
MW:179.215722799301
CID:707607
PubChem ID:12914879
Update Time:2025-06-09

2-amino-1-(2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,2-amino-1-(2-methoxyphenyl)-
    • 2-amino-1-(2-methoxyphenyl)propan-1-one
    • 1-Propanone, 2-amino-1-(2-methoxyphenyl)-
    • Inchi: 1S/C10H13NO2/c1-7(11)10(12)8-5-3-4-6-9(8)13-2/h3-7H,11H2,1-2H3
    • InChI Key: QIGBMIQDGZPMQN-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1OC)(=O)C(N)C

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Additional information on 2-amino-1-(2-methoxyphenyl)propan-1-one

Professional Introduction to 2-amino-1-(2-methoxyphenyl)propan-1-one (CAS No. 80096-47-5)

2-amino-1-(2-methoxyphenyl)propan-1-one, identified by its Chemical Abstracts Service (CAS) number 80096-47-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in various chemical and biological processes. The presence of both amino and methoxy functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of more complex molecules.

The compound's structure consists of a propanone backbone substituted with an amino group at the first carbon and a 2-methoxyphenyl group at the second carbon. This arrangement not only contributes to its reactivity but also opens up possibilities for diverse chemical modifications. In recent years, the interest in such heterocyclic and aliphatic hybrids has surged, driven by their potential roles in drug discovery and material science.

Recent studies have highlighted the compound's utility as a building block in the synthesis of pharmacologically active agents. For instance, derivatives of 2-amino-1-(2-methoxyphenyl)propan-1-one have been explored for their antimicrobial and anti-inflammatory properties. The methoxyphenyl moiety, in particular, is known for its ability to interact with biological targets, making it a valuable component in medicinal chemistry.

The synthesis of 80096-47-5 involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common methodologies include condensation reactions followed by functional group transformations. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, aligning with the growing emphasis on green chemistry principles.

In the context of drug development, the versatility of 2-amino-1-(2-methoxyphenyl)propan-1-one allows for the creation of structurally diverse analogs. These analogs can be screened for biological activity, leading to the identification of novel therapeutic agents. The compound's role as a precursor in peptidomimetic synthesis is particularly noteworthy, as peptidomimetics have emerged as a critical class of drugs due to their improved pharmacokinetic properties.

The chemical properties of CAS No. 80096-47-5, such as its solubility and stability, are also subjects of extensive investigation. These properties determine its suitability for various applications, including formulation in pharmaceutical products. Understanding these characteristics is essential for optimizing storage conditions and ensuring long-term viability.

Computational chemistry has played a pivotal role in elucidating the reactivity and potential applications of this compound. Molecular modeling studies have provided insights into how modifications to the structure can influence its biological activity. Such computational approaches are increasingly integral to modern drug discovery pipelines, complementing experimental methodologies.

The industrial production of 2-amino-1-(2-methoxyphenyl)propan-1-one is another area where innovation has been significant. Process chemists have developed scalable synthetic routes that minimize waste and maximize efficiency. These efforts are in line with global trends toward sustainable manufacturing practices.

The future prospects for CAS No. 80096-47-5 are promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and biodegradable materials. Its unique structural features make it a candidate for applications beyond traditional pharmaceuticals, suggesting a broad range of future uses.

In conclusion, 2-amino-1-(2-methoxyphenyl)propan-1-one represents a fascinating compound with significant implications for both academic research and industrial applications. Its structural features, synthetic accessibility, and potential biological activities position it as a valuable asset in the chemical biologist's toolkit. As research continues to uncover new possibilities, this molecule is poised to play an increasingly important role in shaping the future of chemical and pharmaceutical innovation.

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